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Introduction

Enerisant, also known as TS-091, is a potent and highly selective histamine H3 receptor
antagonist and inverse agonist.[1][2] It is a promising therapeutic candidate for neurocognitive
disorders such as narcolepsy and cognitive impairments associated with neurodegenerative
diseases.[1][3][4] Enerisant functions by blocking the inhibitory presynaptic H3 autoreceptors
on histaminergic neurons, thereby increasing the release of histamine and other key
neurotransmitters like dopamine, norepinephrine, and acetylcholine in the central nervous
system. This modulation of neurotransmitter levels is believed to underlie its wake-promoting
and pro-cognitive effects observed in preclinical studies.

These application notes provide detailed protocols for the preparation of Enerisant solutions
for in vivo studies, along with a summary of its key properties and pharmacological actions to
guide researchers in their experimental design.

Physicochemical Properties
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Enerisant is typically supplied as a white crystalline powder with limited solubility in water but
soluble in organic solvents such as dimethyl sulfoxide (DMSO).

Property Value Reference
Molecular Formula C22H30N403

Molecular Weight 398.5 g/mol

Appearance White crystalline powder

Soluble in DMSO, limited

Solubility -
solubility in water
Stable under standard
laboratory conditions. Stock
Stability solutions can be stored at

-20°C for 1 month or -80°C for

up to 6 months.

Signaling Pathway of Enerisant

Enerisant acts as an antagonist/inverse agonist at the histamine H3 receptor, which is a
presynaptic autoreceptor. By blocking this receptor, Enerisant disinhibits the histaminergic
neuron, leading to an increased release of histamine. This, in turn, enhances the activity of
other neurotransmitter systems involved in wakefulness and cognition.
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Caption: Signaling pathway of Enerisant as a histamine H3 receptor antagonist.
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In Vivo Solution Preparation Protocols

Due to its limited aqueous solubility, Enerisant requires a vehicle for administration in in vivo
studies. Below are established protocols for preparing Enerisant solutions. It is recommended
to prepare working solutions fresh on the day of use. If precipitation occurs during preparation,
gentle heating and/or sonication can be used to aid dissolution.

Vehicle Formulations

Several vehicle formulations have been successfully used for in vivo administration of
Enerisant. The choice of vehicle may depend on the specific experimental requirements and

the route of administration.

. . Achieved
Formulation Composition . Notes Reference
Solubility
10% DMSO, ,
Requires
40% PEG300, o
Protocol 1 2.5 mg/mL sonication for a
5% Tween-80, ]
) clear solution.
45% Saline
10% DMSO, Requires
Protocol 2 90% (20% SBE- 2.5 mg/mL sonication for a
B-CD in Saline) clear solution.
Requires
10% DMSO, o
Protocol 3 2.5 mg/mL sonication for a

90% Corn QOil ]
clear solution.

Detailed Preparation Protocol (Example using
Formulation 1)

This protocol describes the preparation of 1 mL of Enerisant working solution at a
concentration of 2.5 mg/mL.

Materials:

¢ Enerisant powder
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e Dimethyl sulfoxide (DMSO)

» Polyethylene glycol 300 (PEG300)

o Tween-80 (Polysorbate 80)

o Sterile Saline (0.9% NaCl)

 Sterile microcentrifuge tubes

e Pipettes

» Vortex mixer

» Sonicator

Procedure:

e Prepare a 25 mg/mL stock solution of Enerisant in DMSO.
o Weigh the required amount of Enerisant powder.

o Dissolve it in the appropriate volume of DMSO. For example, to prepare 100 pL of stock
solution, dissolve 2.5 mg of Enerisant in 100 puL of DMSO.

e Add each solvent sequentially to a sterile microcentrifuge tube, vortexing after each addition.
For a final volume of 1 mL:

[¢]

Add 400 pL of PEG300.

[e]

Add 100 pL of the 25 mg/mL Enerisant stock solution in DMSO. Vortex thoroughly.

o

Add 50 pL of Tween-80. Vortex thoroughly.

[¢]

Add 450 pL of sterile saline. Vortex thoroughly until a clear solution is obtained.
 If necessary, use a sonicator to ensure complete dissolution.

» The final concentration of the working solution will be 2.5 mg/mL.
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¢ Administer the freshly prepared solution to the animals.

Experimental Workflow for In Vivo Studies

The following diagram outlines a typical workflow for conducting in vivo studies with Enerisant,

from solution preparation to data analysis.

Enerisant Solution Preparation
(as per protocol)

Animal Dosing
(e.g., p.o., i.p., s.c.)

Behavioral/Pharmacological
Testing

Data Collection and Analysis

Click to download full resolution via product page

Caption: General experimental workflow for in vivo studies with Enerisant.

Preclinical In Vivo Effects
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Enerisant has demonstrated significant pharmacological effects in rodent models. The

effective dose range can vary depending on the specific endpoint being measured.

Dose Range

Effect Species Route Reference
(p.o0.)
Attenuation of
dipsogenia Rat 0.3 -1 mg/kg p.o.
response
Dose-dependent 0.1 - 3 mg/kg
H3 receptor Rat (ED50 =0.78 p.o.
occupancy mg/kg)
Increased
extracellular
] S Rat 1 mg/kg s.C.
histamine in
hypothalamus
Increased
extracellular
dopamine and Rat 1 mg/kg i.p.
acetylcholine in
mPFC
Pro-cognitive
Rat 0.03 - 0.3 mg/kg p.o.
effects
Wake-promoting
Rat 3 - 10 mg/kg p.o.

effects

Safety and Handling

As with any research compound, appropriate personal protective equipment (PPE), including

gloves, lab coat, and safety glasses, should be worn when handling Enerisant. For research

use only. Not for human consumption.

Conclusion
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These application notes provide a comprehensive guide for the preparation and use of
Enerisant in in vivo research. The detailed protocols and summary of its pharmacological
properties are intended to facilitate the design and execution of robust preclinical studies to
further investigate the therapeutic potential of this novel histamine H3 receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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